1-(4-(Trifluoromethyl)benzo[d]thiazol-2-yl)azetidin-3-yl 2-(thiophen-2-yl)acetate

• IUPAC Name: [1-[4-(trifluoromethyl)-1,3-benzothiazol-2-yl]azetidin-3-yl] 2-thiophen-2-ylacetate
• InChI: InChI=1S/C17H13F3N2O2S2/c18-17(19,20)12-4-1-5-13-15(12)21-16(26-13)22-8-10(9-22)24-14(23)7-11-3-2-6-25-11/h1-6,10H,7-9H2
• InChI Key: IQCHQQOYVBMFJH-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C2=NC3=C(C=CC=C3S2)C(F)(F)F)OC(=O)CC4=CC=CS4
• Molecular Formula: C17H13F3N2O2S2
• Molecular Weight: 398.4 g/mol
• CAS No.: 1396628-45-7

Description

1-(4-(Trifluoromethyl)benzo[d]thiazol-2-yl)azetidin-3-yl 2-(thiophen-2-yl)acetate is a useful research compound. Its molecular formula is C17H13F3N2O2S2 and its molecular weight is 398.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Medicinal Applications

Synthesis and Characterization of Derivatives

The synthesis of novel derivatives involving benzothiazole and azetidinone rings has been explored for their potential anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV properties. These compounds exhibit significant biological activities without causing tissue damage in liver, kidney, colon, and brain, compared to controls or celecoxib (Ş. Küçükgüzel et al., 2013).

Antimicrobial Agents

Azetidinone derivatives have been synthesized to evaluate their antibacterial and antifungal activities. These studies have developed novel classes of antimicrobial agents with potential applications in fighting resistant strains of bacteria and fungi (N. Patel & Minesh D. Patel, 2017).

Materials Science and Organic Synthesis

Cyclometalated Compounds

Research has shown the potential of benzothiazole derivatives in the synthesis of nonpolymeric, acetate-bridged, multiply cyclopalladated compounds. These findings contribute to the development of materials with novel structural and electronic properties (B. O. and P. Steel, 1998).

Electroluminescent Materials

Studies involving star-shaped single-polymer systems with benzothiazole units have demonstrated the ability to achieve saturated white electroluminescence and amplified spontaneous emission. These materials are promising for applications in optoelectronic devices and lighting technologies (Chengfang Liu et al., 2016).

Anticancer Research

Benzothiazole Derivatives as Anticancer Agents

The exploration of benzothiazole acylhydrazones has shown significant anticancer activity, highlighting the potential of BT derivatives in developing new anticancer therapies. These compounds have been tested against various cancer cell lines, showing selectivity towards carcinogenic cells (Derya Osmaniye et al., 2018).